Cas no 71953-77-0 (b-D-Glucopyranoside, 2-[[[3-(b-D-glucopyranosyloxy)-6-hydroxy-2-methoxybenzoyl]oxy]methyl]phenyl)

b-D-Glucopyranoside, 2-[[[3-(b-D-glucopyranosyloxy)-6-hydroxy-2-methoxybenzoyl]oxy]methyl]phenyl Properties

Names and Identifiers

• b-D-Glucopyranoside, 2-[[[3-(b-D-glucopyranosyloxy)-6-hydroxy-2-methoxybenzoyl]oxy]methyl]phenyl
• [2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]methyl 6-hydroxy-2-methoxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxybenzoate
• LEIOCARPOSIDE
• LEIOCARPOSIDE(AS)
• LEIOCARPOSIDE(RG)
• 2'-Hydroxybenzyl-3-methoxybenzoate 2',4-diglucoside
• C27H34O16
• leiocarposid
• Lejokarpozyd
• Leiocarposide
• beta-D-Glucopyranoside, 2-(((4-(beta-D-glucopyranosyloxy)-2-hydroxy-3-methoxybenzoyl)oxy)methyl)phenyl-
• beta-D-Glucopyranoside, 2-[[[3-(beta-D-glucopyranosyloxy)-6-hydroxy-2-methoxybenzoyl]oxy]methyl]phenyl
• AKOS040752465
• DTXSID90222239
• CHEBI:6403
• [2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxyphenyl]methyl 6-hydroxy-2-methoxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-benzoate
• BRN 5696939
• Lejokarpozyd [Polish]
• 2-(beta-d-glucopyranosyloxy)benzyl 3-(beta-d-glucopyranosyloxy)-6-hydroxy-2-methoxybenzoate
• Q27107192
• 71953-77-0
• 1, 3-beta-D-glucopyranosyloxy-2-methoxy-6-hydroxy-benzoic acid-2'-beta-D-glucopyranosyloxy-benzylester
• (2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxyphenyl)methyl 6-hydroxy-2-methoxy-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxybenzoate
• DTXCID40144730
• 4 beta-glucopyranosyloxy-2-hydroxy-3-methoxybenzoyl-2-glucopyranosyloxy benzyl ester
• WQQJTVODGXZMHF-WRXRYXBBSA-N
• (2-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxyphenyl)methyl 6-hydroxy-2-methoxy-3-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl)oxy-benzoate
• +Expand

• InChIKey： WQQJTVODGXZMHF-WRXRYXBBSA-N
• Inchi： InChI=1S/C27H34O16/c1-38-24-14(41-27-23(36)21(34)19(32)16(9-29)43-27)7-6-12(30)17(24)25(37)39-10-11-4-2-3-5-13(11)40-26-22(35)20(33)18(31)15(8-28)42-26/h2-7,15-16,18-23,26-36H,8-10H2,1H3/t15-,16-,18-,19-,20+,21+,22-,23-,26-,27-/m1/s1
• SMILES： COC1=C(C=CC(=C1C(=O)OCC2=CC=CC=C2OC3C(C(C(C(O3)CO)O)O)O)O)OC4C(C(C(C(O4)CO)O)O)O

Computed Properties

• Exact Mass: 614.18500
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Rotatable Bond Count: 11
• Monoisotopic Mass: 614.18468499g/mol
• Heavy Atom Count: 43
• Complexity: 880
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.9
• Topological Polar Surface Area: 255Ų

Experimental Properties

• LogP: -2.88480
• PSA: 254.52000
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• Density: 1.597±0.06 g/cm3 (20 ºC 760 Torr),